Cas no 1227581-49-8 (Methyl 2-bromo-3-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-bromo-3-(trifluoromethyl)isonicotinate
• CAS No: 1227581-49-8
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4689268
• Update Time: 2023-08-15

Methyl 2-bromo-3-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-3-(trifluoromethyl)isonicotinate
• Methyl 2-bromo-3-(trifluoromethyl)isonicotinate

• Inchi： 1S/C8H5BrF3NO2/c1-15-7(14)4-2-3-13-6(9)5(4)8(10,11)12/h2-3H,1H3
• InChI Key： QGHKMDGQAHAQHR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=C(C(=O)OC)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 39.2